Cas no 2228985-43-9 (methyl 1-methyl-5-(trifluoroacetyl)-1H-pyrrole-2-carboxylate)

• Product Name: methyl 1-methyl-5-(trifluoroacetyl)-1H-pyrrole-2-carboxylate
• CAS No: 2228985-43-9
• MF: C₉H₈F₃NO₃
• MW: 235.15993309021
• CID: 5778165
• PubChem ID: 165630575
• Update Time: 2025-06-19

methyl 1-methyl-5-(trifluoroacetyl)-1H-pyrrole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2228985-43-9
• EN300-1968973
• methyl 1-methyl-5-(trifluoroacetyl)-1H-pyrrole-2-carboxylate

• Inchi： 1S/C9H8F3NO3/c1-13-5(7(14)9(10,11)12)3-4-6(13)8(15)16-2/h3-4H,1-2H3
• InChI Key： FYRTZVIARQIJBQ-UHFFFAOYSA-N
• SMILES： FC(C(C1=CC=C(C(=O)OC)N1C)=O)(F)F

Computed Properties

• Exact Mass: 235.04562760g/mol
• Monoisotopic Mass: 235.04562760g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 48.3Ų

Additional information on methyl 1-methyl-5-(trifluoroacetyl)-1H-pyrrole-2-carboxylate

Methyl 1-methyl-5-(trifluoroacetyl)-1H-pyrrole-2-carboxylate (CAS No. 2228985-43-9): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 1-methyl-5-(trifluoroacetyl)-1H-pyrrole-2-carboxylate, identified by its CAS number 2228985-43-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry. This compound serves as a crucial intermediate in the synthesis of various bioactive molecules, particularly those targeting neurological and inflammatory disorders. Its unique structural features, including the presence of a trifluoroacetyl group and a methyl-substituted pyrrole ring, make it an invaluable building block for drug development.

The< strong>1-methyl-5-(trifluoroacetyl)-1H-pyrrole-2-carboxylate moiety is particularly noteworthy due to its ability to enhance the metabolic stability and binding affinity of drug candidates. The trifluoroacetyl group, in particular, introduces electron-withdrawing properties that can modulate the electronic characteristics of the surrounding molecular framework, thereby influencing both pharmacokinetic and pharmacodynamic profiles. This feature has been extensively explored in recent years, with studies demonstrating its utility in designing potent inhibitors for enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in pain and inflammation.

In recent years, there has been a surge in research focusing on the development of novel therapeutic agents derived from heterocyclic compounds. Among these, pyrrole derivatives have emerged as a promising class of molecules due to their diverse biological activities and structural versatility. The compound methyl 1-methyl-5-(trifluoroacetyl)-1H-pyrrole-2-carboxylate exemplifies this trend, as it has been incorporated into several lead compounds that are currently undergoing preclinical evaluation. These studies highlight its potential as a scaffold for next-generation drugs targeting neurological disorders such as Alzheimer's disease and Parkinson's disease.

One of the most compelling aspects of methyl 1-methyl-5-(trifluoroacetyl)-1H-pyrrole-2-carboxylate is its synthetic accessibility. The compound can be readily prepared through multi-step organic transformations that leverage readily available starting materials. This accessibility is crucial for both academic research and industrial applications, as it allows for rapid screening and optimization of drug candidates. Furthermore, the modular nature of its structure enables chemists to easily introduce additional functional groups or side chains, further tailoring its biological properties.

The< strong>trifluoroacetyl group is a key feature that contributes to the unique reactivity and selectivity of this compound. Trifluoromethyl groups are well-known for their ability to enhance lipophilicity and metabolic stability, making them highly desirable in drug design. In the context of methyl 1-methyl-5-(trifluoroacetyl)-1H-pyrrole-2-carboxylate, this group likely plays a critical role in stabilizing intermediates during synthetic transformations while also enhancing the binding affinity of potential drug candidates to biological targets.

Recent advancements in computational chemistry have further accelerated the development of novel compounds derived from< strong> 1-methyl-5-(trifluoroacetyl)-1H-pyrrole-2-carboxylate. Molecular modeling studies have demonstrated that this compound can adopt multiple conformations, each with distinct binding properties. These insights have been instrumental in guiding the design of optimized derivatives with enhanced potency and selectivity. For instance, computational simulations have identified specific interactions between the< strong> trifluoroacetyl group and target proteins that can be exploited to improve drug efficacy.

The pharmaceutical industry has also recognized the potential of< strong>methyl 1-methyl-5-(trifluoroacetyl)-1H-pyrrole-2-carboxylate as a key intermediate in large-scale synthesis. Its robust chemical properties make it suitable for industrial processes that require high yields and reproducibility. This has led to increased demand for high-quality raw materials derived from this compound, driving innovation in synthetic methodologies and process optimization.

In conclusion, methyl 1-methyl-5-(trifluoroacetyl)-1H-pyrrole-2-carboxylate (CAS No. 2228985-43-9) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and synthetic versatility make it an indispensable tool for researchers developing novel therapeutic agents. As our understanding of biological pathways continues to evolve, compounds like this will play an increasingly critical role in addressing some of the most pressing challenges in medicine today.